Regioisomeric 1,2-Amino Alcohol Motif Confers Distinct Hydrogen-Bonding Topology vs. the 1,3-Amino Alcohol Isomer
The target compound possesses a 1,2-amino alcohol motif (amino at C2, hydroxyl at C1 of the propanol chain), whereas the positional isomer 3-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol (CAS 1530811-03-0, PubChem CID 75356261) bears a 1,3-amino alcohol arrangement [1]. This difference alters the spatial relationship between the hydrogen-bond donor (OH) and the secondary amine, with implications for intramolecular hydrogen bonding, metal-chelation geometry, and chiral induction in asymmetric catalysis applications [2]. The 1,2-amino alcohol motif is a well-established pharmacophore and chiral ligand scaffold, whereas the 1,3-motif presents different bite angles for metal coordination [2][3].
| Evidence Dimension | Amino alcohol regioisomerism (OH position relative to amine) |
|---|---|
| Target Compound Data | 1,2-amino alcohol (OH at C1, NH at C2 of propan-1-ol chain); SMILES: CC1=C(C=NN1C)CNC(C)CO [1] |
| Comparator Or Baseline | 1,3-amino alcohol isomer (OH at C3, NH at C1 of propan-1-ol chain); PubChem CID 75356261, SMILES: CC1=C(C=NN1C)CNCCCO [1] |
| Quantified Difference | OH–NH spatial separation differs by one methylene unit (vicinal vs. 1,3-relationship); rotatable bond count: 4 (target) vs. 5 (isomer) [1] |
| Conditions | Computed molecular descriptors from PubChem 2.1 (2021 release); structural comparison by SMILES analysis [1] |
Why This Matters
Procurement of the correct regioisomer ensures that downstream chelation, chiral induction, or pharmacophore geometry matches design intent in lead optimization or asymmetric synthesis programs.
- [1] PubChem Compound Summaries: CID 75356266 (target) and CID 75356261 (C3 positional isomer). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-01). View Source
- [2] Bergmeier, S.C. The Synthesis of Vicinal Amino Alcohols. Tetrahedron 2000, 56, 2561–2576. DOI: 10.1016/S0040-4020(00)00149-6. View Source
- [3] Ager, D.J.; Prakash, I.; Schaad, D.R. 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chem. Rev. 1996, 96, 835–876. DOI: 10.1021/cr9500038. View Source
